Copper(II)hydroxide
Copper(II)hydroxide
Brand Name:
Vulcanchem
CAS No.:
20427-59-2
VCID:
VC0148074
InChI:
InChI=1S/Cu.2H2O/h;2*1H2
SMILES:
O.O.[Cu]
Molecular Formula:
Cu(OH)2
CuH4O2
CuH4O2
Molecular Weight:
99.58 g/mol
Copper(II)hydroxide
CAS No.: 20427-59-2
Reference Standards
VCID: VC0148074
Molecular Formula: Cu(OH)2
CuH4O2
Molecular Weight: 99.58 g/mol
| CAS No. | 20427-59-2 |
|---|---|
| Product Name | Copper(II)hydroxide |
| Molecular Formula | Cu(OH)2 CuH4O2 |
| Molecular Weight | 99.58 g/mol |
| IUPAC Name | copper;dihydrate |
| Standard InChI | InChI=1S/Cu.2H2O/h;2*1H2 |
| Standard InChIKey | AEJIMXVJZFYIHN-UHFFFAOYSA-N |
| SMILES | O.O.[Cu] |
| Canonical SMILES | O.O.[Cu] |
| Colorform | Blue to blue green gel or light blue crystalline powder Blue-green powde |
| Density | 3.37 |
| Melting Point | Decomposes at melting point, with loss of water. |
| Physical Description | DryPowder; DryPowder, WetSolid; OtherSolid; WetSolid |
| Shelf Life | STABILITY IS DEPENDENT ON METHOD OF PREPN; MAY DECOMP TO BLACK COPPER OXIDE ON STANDING FEW DAYS OR ON HEATING. |
| Solubility | Sol in acids, ammonium hydroxide; sol in concn alkali when freshly precipitated. Soluble in acid solutions, concentrated alkaline solutions Soluble in ammonium hydroxide Readily soluble in aqueous ammonia; insoluble in organic solvents. Readily dissolves in mineral acids and ammonia forming salt solutions or copper ammine complexes. The hydroxide is somewhat amphoteric dissolving in excess sodium hydroxide solution to form trihydrocuprate and tetrahydroxycuprate. In water, 2.9 mg/l @ 25 °C, pH 7. |
| Synonyms | Copper hydroxide, Cupric hydroxide, Copper hydrate, Comac |
| PubChem Compound | 30154 |
| Last Modified | Nov 11 2021 |
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